Cas no 1420871-76-6 (3-Cyanopyridine-2-sulfonic acid)

• Product Name: 3-Cyanopyridine-2-sulfonic acid
• CAS No: 1420871-76-6
• MF: C₆H₄N₂O₃S
• MW: 184.172559738159
• CID: 2178472
• Update Time: 2023-08-06

3-Cyanopyridine-2-sulfonic acid Chemical and Physical Properties

Names and Identifiers

• 3-Cyanopyridine-2-sulfonic acid
• AM99086

• Inchi： 1S/C6H4N2O3S/c7-4-5-2-1-3-8-6(5)12(9,10)11/h1-3H,(H,9,10,11)
• InChI Key： NYQKWGSJPVKDAC-UHFFFAOYSA-N
• SMILES： S(C1C(C#N)=CC=CN=1)(=O)(=O)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 297
• Topological Polar Surface Area: 99.4